Cas no 27810-64-6 (Isoquinoline-5-carboxylic acid)

Isoquinoline-5-carboxylic acid Properties

Names and Identifiers

• Isoquinoline-5-carboxylic acid
• 5-Isoquinolinecarboxylic acid
• 5-Carboxyisoquinoline
• Isochinolin-5-carbonsaeure
• RARECHEM AL BE 1523
• PubChem19508
• ZIPLFLRGHZAXSJ-UHFFFAOYSA-N
• NSC92776
• BCP23468
• STL555436
• BBL101640
• RW3255
• VQ10407
• TRA0070472
• AB16077
• SY002346
• 5-Isoquinolinecarboxylic acid, AldrichCPR
• ST2413176
• A24758
• CS-0006098
• AC-2633
• DTXSID60950491
• FS-3413
• FT-0602179
• DS-1442
• Z1192357300
• 27810-64-6
• AKOS000320287
• Isoquinoline-5-carboxylic acid, 95%
• NSC-92776
• F2124-1121
• EN300-77907
• SCHEMBL117921
• MFCD03788744
• DB-007591
• +Expand

• MDL： MFCD03788744
• InChIKey： ZIPLFLRGHZAXSJ-UHFFFAOYSA-N
• Inchi： 1S/C10H7NO2/c12-10(13)9-3-1-2-7-6-11-5-4-8(7)9/h1-6H,(H,12,13)
• SMILES： O([H])C(C1=C([H])C([H])=C([H])C2C([H])=NC([H])=C([H])C=21)=O
• BRN： 129180

Computed Properties

• Exact Mass: 173.04800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 173.048
• Heavy Atom Count: 13
• Complexity: 205
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 50.2

Experimental Properties

• LogP: 1.93300
• PSA: 50.19000
• Refractive Index: 1.684
• Boiling Point: 405.6°C at 760 mmHg
• Melting Point: 275-280 °C
• Flash Point: 199.1℃
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.339

Isoquinoline-5-carboxylic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： 22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H319
• Warning Statement： P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C
• Risk Phrases： 22-36
• Signal Word：Warning

Isoquinoline-5-carboxylic acid Customs Data

• HS CODE：2933499090
• Customs Data：

  China Customs Code:

  2933499090

  Overview:

  2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters